Cas no 51146-06-6 (methyl 2-hydroxy-6-methylpyridine-3-carboxylate)

• Product Name: methyl 2-hydroxy-6-methylpyridine-3-carboxylate
• CAS No: 51146-06-6
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD09953605
• CID: 1006176
• PubChem ID: 12387733
• Update Time: 2025-06-11

methyl 2-hydroxy-6-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2-dihydro-6-methyl-2-oxo-3-Pyridinecarboxylic acid methyl ester
• METHYL 2-HYDROXY-6-METHYLPYRIDINE-3-CARBOXYLATE
• methyl 6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate
• methyl 6-methyl-2-oxo-1H-pyridine-3-carboxylate
• 3-pyridinecarboxylic acid, 2-hydroxy-6-methyl-, methyl ester
• LogP
• Methyl 2-hydroxy-6-methylnicotinate
• Methyl 2-hydroxy-6-methyl-nicotinate
• Z912241490
• MFCD09953605
• BS-28759
• AB55505
• methyl6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate
• E77266
• 2-Hydroxy-6-methylnicotinic acid methyl ester
• 51146-06-6
• QCXBGGVIGMAIJF-UHFFFAOYSA-N
• 6-Methyl-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid methyl ester
• DA-05337
• BCA14606
• Methyl-2-hydroxy-6-methylpyridine-3-carboxylate
• EN300-140219
• AKOS027326373
• CS-0376621
• AKOS006237161
• SCHEMBL4734537
• 126132-89-6
• methyl 2-hydroxy-6-methylpyridine-3-carboxylate

• MDL： MFCD09953605
• Inchi： 1S/C8H9NO3/c1-5-3-4-6(7(10)9-5)8(11)12-2/h3-4H,1-2H3,(H,9,10)
• InChI Key： QCXBGGVIGMAIJF-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C)NC1=O)=O

Computed Properties

• Exact Mass: 167.05827
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 59.42

methyl 2-hydroxy-6-methylpyridine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 2-hydroxy-6-methylpyridine-3-carboxylate

Methyl 2-Hydroxy-6-Methylpyridine-3-Carboxylate: A Comprehensive Overview

Methyl 2-hydroxy-6-methylpyridine-3-carboxylate, with the CAS number 51146-06-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as methyl 2-hydroxy-6-methylpyridine-3-carboxylate, has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of methyl 2-hydroxy-6-methylpyridine-3-carboxylate is characterized by a pyridine ring substituted with a hydroxyl group at position 2, a methyl group at position 6, and a carboxylic acid ester group at position 3. This arrangement imparts the compound with a combination of aromatic stability and functional group reactivity, making it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of methyl 2-hydroxy-6-methylpyridine-3-carboxylate in medicinal chemistry. Researchers have explored its potential as a lead compound for developing new drugs targeting various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective agents. The hydroxyl and methyl substituents on the pyridine ring contribute to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, respectively.

In terms of synthesis, methyl 2-hydroxy-6-methylpyridine-3-carboxylate can be prepared via several routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for large-scale applications.

The physical properties of methyl 2-hydroxy-6-methylpyridine-3-carboxylate are also noteworthy. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in various organic reactions and formulations.

From an environmental perspective, studies on the biodegradation and toxicity of methyl 2-hydroxy-6-methylpyridine-3-carboxylate have shown that it is not persistent in the environment under standard conditions. This aligns with current green chemistry principles aimed at reducing the environmental footprint of chemical compounds.

Looking ahead, the future of methyl 2-hydroxy-6-methylpyridine-3-carboxylate lies in its potential for further functionalization and application in advanced materials. Researchers are exploring its use as a precursor for developing novel polymers and coordination compounds with tailored properties.

In conclusion, methyl 2-hydroxy-6-methylpyridine-3-carboxylate (CAS No. 51146-06-6) is a multifaceted compound with promising applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key player in the development of new chemical entities with significant practical value.